3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 3-piperidin-4-yl-4H-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C7H11N3O2/c11-7-9-6(10-12-7)5-1-3-8-4-2-5/h5,8H,1-4H2,(H,9,10,11)
• InChI Key: IGNZWLCEZGOSQT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NOC(=O)N2

Description

3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one is a heterocyclic compound featuring a 1,2,4-oxadiazol-5-one core fused with a piperidine ring. This scaffold is widely utilized in medicinal chemistry due to its versatility as a bioisostere for carboxylic acids and amides, offering improved metabolic stability and binding affinity . The piperidine moiety introduces basicity and conformational flexibility, which can enhance interactions with biological targets such as enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of piperidine derivatives with nitrile oxides, which can be generated in situ from hydroximoyl chlorides and base. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, at temperatures ranging from room temperature to reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Catalysts and optimized reaction conditions are often employed to ensure high purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, often using halogenated reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated reagents in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxadiazole derivatives with additional oxygen functionalities.

Reduction: Formation of reduced piperidine derivatives.

Substitution: Formation of substituted piperidine derivatives with various functional groups.

Scientific Research Applications

3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Oxadiazole Ring

Methyl and Methoxymethyl Derivatives

• Impact on Properties:
• Methoxymethyl groups introduce polarity, balancing solubility and bioavailability.
  • Synthetic Utility : These derivatives are intermediates in drug development, particularly for central nervous system (CNS) targets .

Nitro-Substituted Phenyl Analogs

• 3-(4-Nitrophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS 19932-97-9) and 3-(3-nitrophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS 24011-15-2) incorporate electron-withdrawing nitro groups .
  • Electronic Effects :
• Nitro groups reduce electron density on the oxadiazole ring, increasing electrophilicity and reactivity in nucleophilic substitution reactions.
• pKa values of the oxadiazolone moiety are lowered compared to non-substituted analogs, influencing ionization under physiological conditions . Applications: Nitro derivatives serve as precursors for reduced amine intermediates in agrochemicals (e.g., herbicides) .

Heterocyclic and Aromatic Modifications

Thiophene-Substituted Analog

• 3-(Thiophen-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one (C₆H₄N₂O₂S) replaces the phenyl group with a thiophene ring .
  • Key Differences :
• Predicted collision cross-section (CCS) values suggest distinct conformational behavior compared to phenyl analogs .

Benzhydryl and Boronic Acid Derivatives

• 3-Benzhydryl-5-(piperidin-4-yl)-1,2,4-oxadiazole (CAS 849925-02-6) introduces a bulky benzhydryl group, increasing steric hindrance and lipophilicity (logP ~3.5) .
  • Pharmacokinetic Impact : Enhanced blood-brain barrier penetration but reduced aqueous solubility.
• Boronic Acid Derivatives (e.g., 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-4,5-dihydro-1,2,4-oxadiazol-5-one) are used in Suzuki-Miyaura cross-coupling reactions for late-stage functionalization .

Ring Size Variations: Piperidine vs. Pyrrolidine

• 3-(Pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one (C₈H₁₀F₃N₃O₄) substitutes piperidine with a five-membered pyrrolidine ring .
  • Conformational Differences :
• Basicity of pyrrolidine (pKa ~11) is lower than piperidine (pKa ~11.3), affecting protonation states at physiological pH.

Data Tables

Table 1: Key Properties of Selected Analogs

Compound Name	Substituent	Molecular Weight	pKa (Oxadiazolone)	Key Applications	Reference ID
3-(Piperidin-4-yl)-4,5-dihydro-oxadiazol-5-one	None (Parent)	~195.21*	~6.80†	Drug intermediates
5-Methyl derivative	5-Methyl	209.67	N/A	CNS-targeted drugs
3-(4-Nitrophenyl) analog	4-Nitrophenyl	207.14	~5.2‡	Agrochemical precursors
3-(Thiophen-2-yl) analog	Thiophen-2-yl	168.17	N/A	Protein interaction studies

*Calculated based on molecular formula. †Derived from azilsartan’s oxadiazolone group . ‡Estimated via SPARC calculations .

Biological Activity

3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one is a compound of interest in medicinal chemistry due to its potential biological activities. The oxadiazole ring system is recognized for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This article aims to provide a detailed overview of the biological activity associated with this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound features a piperidine moiety which contributes to its biological activity. The oxadiazole ring enhances its interaction with various biological targets.

Property	Value
Molecular Formula	C10H14N4O
Molecular Weight	206.24 g/mol
IUPAC Name	3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

The mechanism of action of 3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one involves its interaction with specific enzymes and receptors. It has been shown to act as an inhibitor of histone deacetylase (HDAC), which plays a crucial role in cancer cell proliferation and survival . The modulation of HDAC activity can lead to altered gene expression and apoptosis in cancer cells.

Anticancer Activity

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds similar to 3-(Piperidin-4-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one have demonstrated significant cytotoxic effects against various cancer cell lines.

Cell Line	IC50 (µM)	Reference
Hepatocellular Carcinoma (HCC)	15.2 ± 2.1
MCF7 (Breast Cancer)	12.8 ± 1.5
A549 (Lung Cancer)	10.0 ± 0.9

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies indicate that derivatives of the oxadiazole scaffold exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

Case Studies

A notable study investigated the efficacy of a series of oxadiazole derivatives in treating hepatocellular carcinoma. The results indicated that the compounds not only inhibited tumor growth but also induced apoptosis through HDAC inhibition. The study emphasized the importance of structural modifications in enhancing biological activity .

Another research focused on the synthesis and evaluation of piperidine-containing oxadiazoles for their antimicrobial properties. The findings revealed that specific substitutions on the oxadiazole ring significantly improved antibacterial potency against resistant strains .